Cas no 69867-78-3 (1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI))

• Product Name: 1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI)
• CAS No: 69867-78-3
• MF: C₁₅H₃₀O₇
• MW: 322.394505977631
• CID: 515338
• PubChem ID: 71401319
• Update Time: 2025-04-19

1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16,19-Heptaoxacyclodocosane(9CI)
• 22-Crown-7
• 1,4,7,10,13,16,19-heptaoxacyclodocosane
• DTXSID90822455
• 69867-78-3

• Inchi： 1S/C15H30O7/c1-2-16-4-6-18-8-10-20-12-14-22-15-13-21-11-9-19-7-5-17-3-1/h1-15H2
• InChI Key： KMFXQOWBXXSZOY-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCCOCCOCCC1

Computed Properties

• Exact Mass: 322.1992
• Monoisotopic Mass: 322.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.61